1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate

• IUPAC Name: 2-(4-chlorophenoxy)-1-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]ethanone;oxalic acid
• InChI: InChI=1S/C19H20ClFN2O2.C2H2O4/c20-16-4-6-18(7-5-16)25-14-19(24)23-10-8-22(9-11-23)13-15-2-1-3-17(21)12-15;3-1(4)2(5)6/h1-7,12H,8-11,13-14H2;(H,3,4)(H,5,6)
• InChI Key: MNSQKWCDSJMHEB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)C(=O)COC3=CC=C(C=C3)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C21H22ClFN2O6
• Molecular Weight: 452.9 g/mol

Description

1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It is commonly used as a research chemical due to its psychoactive properties. TFMPP was first synthesized in the 1990s and has since gained popularity among researchers in the field of neuroscience and pharmacology.

Mechanism of Action

The exact mechanism of action of 1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate is not yet fully understood. However, it is believed to act as a partial agonist at the serotonin receptor, which may explain its psychoactive effects. This compound has also been shown to inhibit the reuptake of serotonin, which may contribute to its effects on mood and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been found to increase levels of serotonin, dopamine, and norepinephrine in the brain. This compound has also been shown to increase heart rate, blood pressure, and body temperature. In addition, it has been found to have effects on appetite and sleep.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate in lab experiments is that it is relatively easy to synthesize and purify. It is also relatively stable and can be stored for long periods of time. However, one limitation of using this compound is that its effects on the brain and behavior are not yet fully understood. In addition, its psychoactive effects may make it difficult to use in certain types of experiments.

Future Directions

There are several future directions for research on 1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate. One area of interest is its potential use as a treatment for mood disorders such as depression and anxiety. Another area of interest is its effects on the immune system, which may have implications for the treatment of autoimmune diseases. Additionally, research on the long-term effects of this compound on the brain and behavior is needed to fully understand its potential risks and benefits.

Synthesis Methods

The synthesis of 1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate involves the reaction of 1-(4-chlorophenoxy)acetyl chloride with 4-(3-fluorobenzyl)piperazine in the presence of a base such as potassium carbonate. The resulting compound is then treated with oxalic acid to form the oxalate salt of this compound.

Scientific Research Applications

1-[(4-chlorophenoxy)acetyl]-4-(3-fluorobenzyl)piperazine oxalate is commonly used in scientific research to study the effects of psychoactive substances on the brain and behavior. It has been shown to have an affinity for the serotonin receptor, which is involved in the regulation of mood, appetite, and sleep. This compound has also been found to have effects on dopamine and norepinephrine neurotransmission.